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Compound of Interest

Compound Name: N-Octadecanoyl-sulfatide

Cat. No.: B1222392 Get Quote

Essential guidance for the safe handling and disposal of N-Octadecanoyl-sulfatide in a

laboratory setting.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with N-Octadecanoyl-sulfatide (CAS 244215-65-4).

Adherence to these guidelines is paramount to ensure personal safety and proper experimental

conduct.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for N-Octadecanoyl-sulfatide is not readily

available, it is prudent to handle it with the care required for similar lipid compounds, which may

present as a solid or powder. Based on safety guidelines for comparable chemicals, potential

hazards may include:

Inhalation: Harmful if inhaled, potentially causing respiratory irritation.

Skin Contact: May cause skin irritation or an allergic reaction. Harmful if absorbed through

the skin.

Eye Contact: Can cause serious eye irritation.

Ingestion: Harmful if swallowed.
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A thorough risk assessment should be conducted before commencing any work involving this

compound.

Personal Protective Equipment (PPE) Protocol
The following table summarizes the recommended personal protective equipment for handling

N-Octadecanoyl-sulfatide.

Activity Required PPE Rationale

Weighing and Aliquoting

(Solid/Powder)

- Nitrile Gloves- Lab Coat-

Safety Goggles with Side

Shields- Fume Hood or

Ventilated Enclosure

To prevent inhalation of fine

particles and to protect skin

and eyes from accidental

contact.

Solubilizing and Handling

Solutions

- Nitrile Gloves- Lab Coat-

Safety Goggles

To protect against splashes of

the chemical solution.

Experimental Procedures
- Nitrile Gloves- Lab Coat-

Safety Goggles or Face Shield

To provide continuous

protection during experimental

manipulations.

Spill Cleanup

- Chemical-Resistant Gloves

(e.g., Nitrile)- Lab Coat or

Disposable Coveralls- Safety

Goggles and Face Shield-

Respiratory Protection (if spill

generates dust or aerosols)

To ensure comprehensive

protection during the

management of a hazardous

spill.

Waste Disposal
- Nitrile Gloves- Lab Coat-

Safety Goggles

To protect against contact with

contaminated waste materials.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of N-
Octadecanoyl-sulfatide from receipt to disposal.
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Figure 1. Workflow for Safe Handling of N-Octadecanoyl-sulfatide.
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Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials. The product information for a similar compound suggests storage in

a freezer.[1]

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the solid form to avoid generating dust.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Spill Management:

Evacuate the immediate area.

Wear appropriate PPE as detailed in the table above.

For solid spills, carefully sweep up the material to avoid creating dust and place it in a sealed

container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:
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Dispose of waste N-Octadecanoyl-sulfatide and any contaminated materials in a

designated hazardous waste container.

All chemical waste must be disposed of in accordance with federal, state, and local

regulations. Consult your institution's environmental health and safety (EHS) office for

specific guidance.[2]

By adhering to these safety protocols, you can minimize risks and ensure a safe laboratory

environment when working with N-Octadecanoyl-sulfatide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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